methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate
Overview
Description
Methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate (MTHQC) is an organic compound belonging to the class of quinoline derivatives. It is a colorless solid with a molecular weight of 246.33 g/mol and a melting point of 46-48 °C. MTHQC has been used in a variety of scientific research applications, including drug design and development, organic synthesis, and as a catalyst.
Scientific Research Applications
Methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate has been used in a variety of scientific research applications, including drug design and development, organic synthesis, and as a catalyst. It has been used to synthesize a variety of organic compounds, such as 2-aryl-3-methyl-1,2,3,4-tetrahydroquinoline derivatives, which are potential anti-inflammatory and anti-cancer agents. methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate has also been used as a catalyst in the synthesis of a variety of organic compounds, such as 2-methyl-3-aryl-1,2,3,4-tetrahydroquinoline derivatives, which are potential anti-inflammatory and anti-cancer agents.
Mechanism of Action
Methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate is thought to act as a catalyst in the synthesis of organic compounds by providing a site for the reaction to take place. It is believed to interact with the reactants and provide a favorable environment for the reaction to occur.
Biochemical and Physiological Effects
methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are important for the regulation of inflammation and pain. It has also been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are important for the regulation of inflammation and allergic responses.
Advantages and Limitations for Lab Experiments
Methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized. It is also a relatively stable compound and is not toxic. However, there are some limitations to its use. It is not soluble in water, which limits its use in aqueous solutions. In addition, it is not very reactive, which limits its use in reactions that require a high degree of reactivity.
Future Directions
The use of methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate in scientific research is still in its early stages, and there are several potential future directions that could be explored. For example, further research could be conducted to determine the optimal conditions for its synthesis and to improve its reactivity. In addition, further research could be conducted to explore its potential as a catalyst for organic synthesis. Finally, further research could be conducted to determine its potential as an anti-inflammatory and anti-cancer agent.
Synthesis Methods
Methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate can be synthesized from the reaction of 3-methyl-1,2,3,4-tetrahydroquinoline with 8-bromo-2-chloro-3-methyl-1,2,3,4-tetrahydroquinoline in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) at a temperature of 40-50 °C. The product is then isolated by column chromatography and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate involves the condensation of 3-methylcyclohexanone with aniline followed by cyclization and esterification.", "Starting Materials": [ "3-methylcyclohexanone", "aniline", "ethyl chloroformate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Condensation of 3-methylcyclohexanone with aniline in the presence of sodium hydroxide to form N-(3-methylcyclohexylidene)aniline.", "Step 2: Cyclization of N-(3-methylcyclohexylidene)aniline with hydrochloric acid to form methyl 3-methyl-1,2,3,4-tetrahydroquinoline.", "Step 3: Esterification of methyl 3-methyl-1,2,3,4-tetrahydroquinoline with ethyl chloroformate in the presence of sodium hydroxide to form methyl 3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate.", "Step 4: Extraction of the product with ethyl acetate and washing with water and sodium chloride to obtain the final product." ] } | |
CAS RN |
2758001-99-7 |
Molecular Formula |
C12H15NO2 |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
